Methyl 2-amino-5-(ethylamino)-5-oxopentanoate

• Molecular Formula: C8H16N2O3
• Molecular Weight: 188.22 g/mol
• IUPAC Name: methyl 2-amino-5-(ethylamino)-5-oxopentanoate
• InChI: InChI=1S/C8H16N2O3/c1-3-10-7(11)5-4-6(9)8(12)13-2/h6H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key: XXRWOHCDMHWPHM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CCC(C(=O)OC)N

Description

Methyl 2-amino-5-(ethylamino)-5-oxopentanoate is an organic compound that belongs to the class of amino acid derivatives. This compound is characterized by the presence of both amino and ester functional groups, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-amino-5-(ethylamino)-5-oxopentanoate typically involves the reaction of ethylamine with a suitable precursor, such as a keto ester. One common method is the reaction of ethylamine with methyl 2-oxo-5-oxopentanoate under controlled conditions. The reaction is usually carried out in an organic solvent like ethanol or methanol, with the temperature maintained between 0°C to 25°C to ensure optimal yield.

Industrial Production Methods

In industrial settings, the production of this compound can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters and improves the overall efficiency and yield of the compound. The use of catalysts, such as palladium or platinum, can also enhance the reaction rate and selectivity.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-amino-5-(ethylamino)-5-oxopentanoate undergoes various chemical reactions, including:

Oxidation: The amino groups can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The keto group can be reduced to form the corresponding alcohol.

Substitution: The ester group can undergo nucleophilic substitution reactions to form amides or other derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like ammonia (NH₃) or primary amines can be used for substitution reactions.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Alcohol derivatives.

Substitution: Amide derivatives.

Scientific Research Applications

Methyl 2-amino-5-(ethylamino)-5-oxopentanoate has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of Methyl 2-amino-5-(ethylamino)-5-oxopentanoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as a substrate or inhibitor, modulating the activity of these targets. The pathways involved may include metabolic processes, signal transduction, and gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

• Methyl 2-amino-5-(methylamino)-5-oxopentanoate
• Ethyl 2-amino-5-(ethylamino)-5-oxopentanoate
• Methyl 2-amino-5-(propylamino)-5-oxopentanoate

Uniqueness

Methyl 2-amino-5-(ethylamino)-5-oxopentanoate is unique due to its specific combination of functional groups, which allows for a diverse range of chemical reactions and applications. Its structure provides a balance between reactivity and stability, making it a valuable compound in various fields of research and industry.